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Compound of Interest

Compound Name: Niobium sulfide

Cat. No.: B076460 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling Niobium Sulfide (NbS₂) in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development and other scientific fields.

Adherence to these guidelines is crucial for ensuring personal safety and minimizing

environmental impact.

Chemical Identifier: Niobium Disulfide

CAS Number: 12136-97-9

Chemical Formula: NbS₂

Appearance: Black solid powder[1]

Immediate Safety and Hazard Information
Niobium disulfide is classified as a material that can cause skin and eye irritation, and may lead

to respiratory irritation.[1][2] It is crucial to handle this chemical with appropriate care to avoid

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b076460?utm_src=pdf-interest
https://www.benchchem.com/product/b076460?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Synthesis_and_Exfoliation_of_2D_Niobium_Disulfide_NbS_Nanosheets_from_Niobium_Chloride_Precursors.pdf
https://www.benchchem.com/pdf/Application_Note_Synthesis_and_Exfoliation_of_2D_Niobium_Disulfide_NbS_Nanosheets_from_Niobium_Chloride_Precursors.pdf
https://www.researchgate.net/publication/268872122_First-Principles_Study_of_the_Nature_of_Niobium_Sulfide_Catalyst_for_Hydrodesulfurization_in_Hydrotreating_Conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Hazard Statement
Precautionary Statement
Codes

Skin Irritation
H315: Causes skin irritation[1]

[2]

P302 + P352: IF ON SKIN:

Wash with plenty of water.

Eye Irritation
H319: Causes serious eye

irritation[1][2]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation[1][2]

P312: Call a POISON

CENTER or doctor if you feel

unwell.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Niobium sulfide to ensure

the appropriate level of PPE is used. The following table summarizes the recommended PPE.

Body Part Required PPE Standard/Specification

Eyes

Safety glasses with side

shields or chemical safety

goggles.

ANSI Z87.1 approved, EN166

(EU)[1]

Hands

Chemical-resistant gloves

(e.g., Nitrile). Gloves must be

inspected before use.

Regulation (EU) 2016/425 and

the standard EN 374[1]

Body

Laboratory coat. Choose body

protection based on the

concentration and amount of

the substance.[1]

N/A

Respiratory

Use a full-face particle

respirator if a risk assessment

shows it is necessary.

N99 (US) or P2 (EN 143)

respirator cartridges[1]
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Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood or a powder weighing

station to minimize dust generation and inhalation.[1][3][4]

Ensure that an eyewash station and safety shower are readily accessible.[1]

General Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by laying down disposable bench covers to contain any potential spills.

Weighing and Transferring:

Whenever possible, weigh hazardous powders within a chemical fume hood or a

specialized balance enclosure to contain airborne particles.[3][4][5]

Use anti-static weigh vessels or an anti-static gun to prevent scattering of the powder due

to electrostatic charges.[5]

Use disposable spatulas and weigh paper to avoid cross-contamination.[5]

Post-Handling:

After handling, decontaminate the work area and any non-disposable equipment with an

appropriate solvent.[5]

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.[1]

Storage:

Store Niobium sulfide in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed to prevent contamination and reaction with moisture or air.

[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/pdf/Application_Note_Synthesis_and_Exfoliation_of_2D_Niobium_Disulfide_NbS_Nanosheets_from_Niobium_Chloride_Precursors.pdf
https://par.nsf.gov/servlets/purl/10073286
https://www.mdpi.com/2673-4605/17/1/27
https://www.benchchem.com/pdf/Application_Note_Synthesis_and_Exfoliation_of_2D_Niobium_Disulfide_NbS_Nanosheets_from_Niobium_Chloride_Precursors.pdf
https://par.nsf.gov/servlets/purl/10073286
https://www.mdpi.com/2673-4605/17/1/27
https://www.researchgate.net/publication/238121863_A_new_approach_for_the_synthesis_of_layered_niobium_sulfide_and_restacking_route_of_NbS
https://www.researchgate.net/publication/238121863_A_new_approach_for_the_synthesis_of_layered_niobium_sulfide_and_restacking_route_of_NbS
https://www.researchgate.net/publication/238121863_A_new_approach_for_the_synthesis_of_layered_niobium_sulfide_and_restacking_route_of_NbS
https://www.researchgate.net/publication/238121863_A_new_approach_for_the_synthesis_of_layered_niobium_sulfide_and_restacking_route_of_NbS
https://www.benchchem.com/pdf/Application_Note_Synthesis_and_Exfoliation_of_2D_Niobium_Disulfide_NbS_Nanosheets_from_Niobium_Chloride_Precursors.pdf
https://www.benchchem.com/product/b076460?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Synthesis_and_Exfoliation_of_2D_Niobium_Disulfide_NbS_Nanosheets_from_Niobium_Chloride_Precursors.pdf
https://www.benchchem.com/pdf/Application_Note_Synthesis_and_Exfoliation_of_2D_Niobium_Disulfide_NbS_Nanosheets_from_Niobium_Chloride_Precursors.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols
The following are detailed methodologies for common laboratory procedures involving Niobium
sulfide.

Synthesis of Niobium Disulfide (NbS₂) Crystals via
Chemical Vapor Deposition (CVD)
This protocol outlines the synthesis of NbS₂ crystals on a sapphire substrate using a hot-wall

CVD method.

Materials and Equipment:

Niobium(V) chloride (NbCl₅) powder

Sulfur (S) powder

Sapphire substrate

Multi-zone tube furnace with a quartz tube

Argon (Ar) and Hydrogen (H₂) gas with mass flow controllers

Vacuum pump

Procedure:

Substrate Preparation: Clean the sapphire substrate by sonicating in acetone, isopropanol,

and deionized water. Dry the substrate with a nitrogen gun.[1]

Furnace Setup: Place the sulfur powder in a boat in the low-temperature zone of the furnace

(upstream). Place the NbCl₅ powder in a separate boat in the mid-temperature zone, also

upstream from the substrate.[1]

Growth Process:
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Purge the quartz tube with a high flow of Argon gas (e.g., 500 sccm) for 20-30 minutes to

remove oxygen and moisture.[1]

Reduce the Argon flow to a carrier gas rate (e.g., 50-100 sccm) and introduce a small flow

of Hydrogen (e.g., 5-10 sccm).[1]

Heat the furnace zones to their respective setpoints and allow for the growth period.

After the growth period, turn off the heaters and let the furnace cool to room temperature

under an Argon flow.[1]
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Workflow for the synthesis of NbS₂ crystals via CVD.
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Exfoliation of NbS₂ Nanosheets via Liquid-Phase
Exfoliation
This protocol describes the exfoliation of bulk NbS₂ powder into few-layer nanosheets.

Materials and Equipment:

Bulk NbS₂ powder

N-methyl-2-pyrrolidone (NMP)

Vial

Ice bath

Probe sonicator

Centrifuge

Procedure:

Dispersion: Add a measured amount of bulk NbS₂ powder (e.g., 10-50 mg) to a vial

containing a suitable volume of NMP (e.g., 10-20 mL).[1]

Sonication:

Immerse the vial in an ice bath to prevent overheating.[1]

Sonicate the dispersion for an extended period (e.g., 8-24 hours) to overcome the van der

Waals forces between the NbS₂ layers.[1]

Centrifugation and Collection:

After sonication, centrifuge the dispersion at a low speed (e.g., 1,500 rpm) for 30-60

minutes to pellet the unexfoliated flakes.[1]

Carefully collect the top two-thirds of the supernatant, which will contain a high

concentration of few-layer NbS₂ nanosheets.[1]
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Workflow for the exfoliation of NbS₂ nanosheets.

Disposal Plan
Proper disposal of Niobium sulfide and associated waste is critical to ensure laboratory safety

and environmental protection.

Waste Segregation and Collection:

Solid Waste:

Collect unused Niobium sulfide powder and any contaminated disposable items (e.g.,

gloves, weigh paper, wipes) in a dedicated, clearly labeled hazardous waste container.
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The container must be made of a compatible material, kept closed except when adding

waste, and stored in a designated satellite accumulation area.

Liquid Waste:

The first rinse of any contaminated glassware should be collected as hazardous waste.[2]

Collect liquid waste in a sealed, properly labeled, and chemically compatible container.

Empty Containers:

Thoroughly empty any remaining powder from the original container.

The first rinse of the empty container must be collected as hazardous waste.[2]

After rinsing and air-drying, the labels on the container must be defaced or removed

before disposal as regular solid waste.[2]

Disposal Procedure:

All Niobium sulfide waste must be disposed of in accordance with local, state, and national

legislation.[1]

Arrange for a pickup of the hazardous waste by a licensed and accredited disposal

contractor.[1] Normal disposal is often through incineration or a licensed recycler or

reclaimer.[1]

Never dispose of Niobium sulfide down the drain or in the regular trash.
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Logical flow for the disposal of Niobium sulfide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076460#personal-protective-equipment-for-handling-
niobium-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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